Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
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- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Karl Börjesson,Mélina Gilbert,Damir Dzebo,Bo Albinsson,Kasper Moth-Poulsen RSC Adv., 2014,4, 19846-19850
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Nahid Pourreza,Hamed Golmohammadi Anal. Methods, 2014,6, 2150-2156
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Chunxing Li,Gefu Zhu RSC Adv., 2018,8, 41150-41162
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Abhishek Kumar Yadav,Navya Subray Bhat,Sonal Kaushik,Asiful H. Seikh,Saikat Dutta RSC Adv., 2024,14, 3096-3103
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Xuezhi Qiao Mater. Adv., 2021,2, 7366-7368
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Yasuki Tatsumi,Tomoki Naga,Hiromitsu Nakashima,Tetsuro Murahashi,Hideo Kurosawa Chem. Commun., 2004, 1430-1431
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Arrigo Calzolari,Andrzej Rajca,Maria Benedetta Casu J. Mater. Chem. C, 2021,9, 10787-10793
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9. Preparation of 3D cerium-based coordination polymer microstructures and their conversion to ceria†Mengya Wang,Lei Wang,Yuan Li,Hyeon Mi Noh,Jung Hyun Jeong CrystEngComm, 2014,16, 231-236
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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